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Compound of Interest

Compound Name: Dichloromethanol

Cat. No.: B14675293 Get Quote

Welcome to the technical support center for solvent purification. This guide provides detailed

troubleshooting, frequently asked questions (FAQs), and experimental protocols for the

purification of commercial-grade dichloromethane (CH₂Cl₂) for sensitive analytical applications.

Frequently Asked Questions (FAQs)
Q1: What are the common impurities in commercial-grade dichloromethane?

A1: Commercial-grade dichloromethane can contain several impurities depending on its

manufacturing process and intended use.[1] Common impurities include:

Water: Even in commercially available material, water is a common impurity, though DCM is

not particularly hygroscopic.[2] HPLC grade specifications often list water content at ≤0.02%.

[3]

Stabilizers: To prevent degradation, stabilizers are often added. These can include methanol,

amylene (2-methyl-2-butene), or cyclohexane.[4][5][6] Amylene is typically present at levels

of 50-150 ppm.

Acidic Impurities: Degradation of DCM can produce acidic byproducts like hydrogen chloride

(HCl).[1]

Other Organic Compounds: Trace amounts of other chlorocarbons (like chloroform or carbon

tetrachloride), formaldehyde, or long-chain hydrocarbons may be present from the
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manufacturing process.[1][7][8]

Q2: Why is it necessary to purify dichloromethane for analytical work?

A2: For sensitive analytical techniques like HPLC, GC-MS, and certain organic syntheses,

impurities can cause significant issues.[8] Stabilizers can interfere with reactions or analyses.

[9][10] Water can be detrimental in moisture-sensitive reactions, and acidic impurities can

catalyze unwanted side reactions or degrade analytical columns.[11][12] Trace organic

impurities can appear as ghost peaks in chromatograms, interfering with analyte detection.[8]

Q3: How do I remove water from DCM?

A3: The most effective method for drying DCM is distillation over a strong desiccant.[13][14]

Refluxing the solvent with calcium hydride (CaH₂) followed by distillation is a widely used and

effective method, capable of reducing moisture content to the parts-per-million (ppm) range.[2]

[13][14] Other drying agents like phosphorus pentoxide (P₂O₅) or anhydrous calcium sulfate

(CaSO₄) can also be used.[4][11] For pre-drying, anhydrous calcium chloride (CaCl₂) is often

used.[11][15] Storing the purified solvent over activated 4Å molecular sieves helps maintain its

dryness.[11][15]

Q4: How can I remove acidic impurities and alcohol-based stabilizers?

A4: Acidic impurities and water-soluble stabilizers like methanol can be removed by washing

the DCM with an aqueous solution.[16][17] A common procedure involves washing the solvent

with a 5% sodium carbonate (Na₂CO₃) solution to neutralize acids, followed by several washes

with distilled water to remove the carbonate and any water-soluble organics like methanol.[4]

[15][18]

Q5: The baseline in my GC/HPLC analysis is still noisy after purification. What could be the

cause?

A5: If you are still observing interference after a standard purification, consider the following:

Incomplete Removal of Stabilizer: Some stabilizers, like amylene, have boiling points very

close to DCM and may co-distill.[9] A preliminary wash with concentrated sulfuric acid can

help remove these types of organic impurities, but must be done with extreme caution.[4][15]

[18]
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Contaminated Glassware: Ensure all glassware used for distillation and storage is

scrupulously clean.

Leaching from Storage Container: If your DCM was stored in a plastic container, impurities

may have leached into the solvent.[9] Distillation should remove these non-volatile

impurities.

Re-introduction of Contaminants: Ensure the purified solvent is stored under an inert

atmosphere (like dry nitrogen) and protected from light to prevent degradation.[4][11]

Troubleshooting Guide
This guide addresses specific issues that may arise during the purification process.
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Problem Possible Cause Recommended Solution

Distillate is cloudy
Water is co-distilling with the

DCM (azeotrope formation).

The pre-drying step was

insufficient. Ensure the DCM is

thoroughly dried with a

desiccant like anhydrous

CaCl₂ or CaSO₄ before

distilling from CaH₂.[4][11]

Violent bumping during

distillation

Uneven heating or insufficient

boiling chips/stirring.

Use a heating mantle for

uniform heating, add fresh

boiling chips, and ensure

vigorous stirring with a

magnetic stir bar.[13]

Precipitate forms during

aqueous wash

Salting out of dissolved

impurities or reaction with the

wash solution.

This is often normal. Ensure

good separation of the organic

and aqueous layers in a

separatory funnel before

proceeding to the next step.

Purified solvent turns yellow

over time

Decomposition of the solvent

due to exposure to light and/or

air.

Store the purified, unstabilized

DCM in a brown glass bottle

under an inert atmosphere

(e.g., nitrogen) and away from

bright light.[4][11]

Reaction with P₂O₅ desiccant
Dichloromethane can react

with phosphorus pentoxide.

Use caution when using P₂O₅.

Ensure the solvent is not

heated too strongly and that

the P₂O₅ is not allowed to

clump together, which can

minimize its drying

effectiveness.[11][15] Calcium

hydride is generally a safer

and more common choice.[13]

[14]
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Quantitative Data Summary
The following table compares the typical specifications for commercial-grade DCM with high-

purity, analysis-grade DCM.

Parameter Typical Commercial Grade
Typical HPLC / Purified

Grade

Assay (Purity) ≥99.5% ≥99.9%[3][19]

Water Content ≤0.1%
≤0.02% (200 ppm)[3], can be

as low as ≤0.005% (50 ppm)[5]

Acidity (as HCl)
Variable, may require

neutralization
≤0.0005 meq/g[19]

Residue after Evaporation Variable ≤5 ppm

Stabilizer
Often present (e.g., Methanol,

Amylene)[4][6]

May be unstabilized or contain

a specific, known stabilizer

(e.g., ~50 ppm Amylene)[5][19]

Experimental Protocols & Visual Workflows
Protocol: General Purification of Dichloromethane
This protocol describes a comprehensive method for purifying commercial-grade DCM to

remove water, acidic impurities, and some organic stabilizers.[4][15][18]

Safety Precautions:

Dichloromethane is a volatile and potentially harmful solvent. All steps must be performed in

a well-ventilated chemical fume hood.[13]

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.[13]

Concentrated sulfuric acid is extremely corrosive. Handle with extreme care.
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Calcium hydride (CaH₂) reacts violently with water to produce flammable hydrogen gas.

Ensure all glassware is dry and conduct the distillation away from ignition sources.[13][14]

Materials:

Commercial-grade dichloromethane

Concentrated sulfuric acid (H₂SO₄) (Optional, for removing certain organic impurities)

5% Sodium Carbonate (Na₂CO₃) aqueous solution

Distilled water

Anhydrous calcium chloride (CaCl₂)

Calcium hydride (CaH₂)

Separatory funnel, round-bottom flasks, condenser, distillation head, receiving flask, heating

mantle, magnetic stirrer and stir bars.

Procedure:

Acid Wash (Optional):

Place 1 L of DCM in a large separatory funnel.

Carefully add 50 mL portions of concentrated H₂SO₄.

Shake vigorously for a few minutes, periodically venting the funnel.

Allow the layers to separate and discard the lower acid layer.

Repeat this process until the acid layer remains colorless.[4][18]

Neutralization and Washing:

Wash the DCM from the previous step with 100 mL portions of 5% Na₂CO₃ solution to

neutralize any remaining acid.[15][18]
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Discard the aqueous layer.

Wash the DCM with three 100 mL portions of distilled water to remove any remaining

Na₂CO₃ and water-soluble impurities.[15][16][18]

Pre-drying:

Transfer the washed DCM to a clean, dry flask.

Add approximately 20-30 g of anhydrous calcium chloride (CaCl₂).

Swirl the flask and allow it to stand for several hours (or overnight) to remove the bulk of

the water.[4][11]

Final Drying and Distillation:

Decant or filter the pre-dried DCM into a dry distillation flask containing a magnetic stir bar.

Add ~20 g of calcium hydride (CaH₂) to the flask.[13][14]

Fit the flask with a condenser and a drying tube on the outlet to protect the system from

atmospheric moisture.[13][14]

Heat the mixture to reflux (boiling point of DCM is ~40 °C) using a heating mantle and stir

for 1-2 hours.[13][14]

After refluxing, reconfigure the apparatus for distillation.

Distill the DCM, collecting the fraction that boils at a constant temperature (39-40 °C).[20]

Discard the first ~5-10% of the distillate.

Important: Never distill to dryness. Leave a small amount of solvent in the distillation flask

with the CaH₂.

Storage:

Collect the purified DCM in a dry, brown glass bottle.

For long-term storage and to maintain dryness, add activated 4Å molecular sieves.[11]
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Store under an inert atmosphere of dry nitrogen, away from light.[4][11]
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Caption: Experimental workflow for the purification of dichloromethane.
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Caption: Troubleshooting flowchart for common DCM purification issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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